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Introduction
Alfaxalone, a neuroactive steroid anesthetic, has emerged as a valuable agent for anesthesia

and sedation in a wide range of exotic animal species, including reptiles and amphibians. Its

rapid onset, predictable effects, and generally wide safety margin make it a favorable

alternative to traditional anesthetic agents in these species.[1][2][3] This document provides

detailed application notes and protocols for the use of alfaxalone in reptiles and amphibians,

based on current scientific literature. Alfaxalone acts as an agonist at gamma-aminobutyric acid

(GABA-A) receptors, enhancing the effects of the inhibitory neurotransmitter GABA, which

leads to sedation and anesthesia.[2][4]

Data Presentation: Quantitative Anesthetic
Parameters
The following tables summarize key quantitative data from various studies on the use of

alfaxalone in reptiles and amphibians. These values should be considered as a guide, and

individual patient status, species-specific differences, and environmental temperature can

significantly influence anesthetic outcomes.

Reptiles
Table 1: Alfaxalone Dosages and Timelines in Chelonians (Turtles and Tortoises)
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Species
Dosage
(mg/kg)

Route
Induction
Time

Duration
of
Anesthes
ia

Recovery
Time

Key
Findings
&
Adverse
Effects

Red-eared

Slider

(Trachemy

s scripta

elegans)

5 IV

Head,

neck, and

leg

withdrawal

reflex lost

within

21.09 ±

8.07

seconds

Surgical

plane of

anesthesia:

26.40 ±

4.72

minutes

33.70 ±

4.76

minutes

Suitable for

induction to

inhalation

anesthesia.

Red-eared

Slider

(Trachemy

s scripta

elegans)

10 and 20 IM
Dose-

dependent

Dose-

dependent

126 ± 15

minutes

(10 mg/kg

at 35°C) to

257 ± 25

minutes

(20 mg/kg

at 20°C)

Lower

ambient

temperatur

es

potentiated

muscle

relaxation

and

duration of

action.

Horsfield's

Tortoise

(Agrionemy

s

horsfieldii)

10 IM Rapid

Light to

moderate

sedation

-

No

analgesia;

endotrache

al

intubation

not

possible.

Horsfield's

Tortoise

(Agrionemy

20 IM Rapid Moderate

to deep

sedation

- Minimal

analgesic

effect.
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s

horsfieldii)

Horsfield's

Tortoise

(Agrionemy

s

horsfieldii)

10 mg/kg

alfaxalone

+ 0.1

mg/kg

medetomid

ine

IM -

Deep

sedation or

anesthesia

-

Significant

respiratory

depression

and

bradycardi

a, including

transient

cardiac

arrest.

Table 2: Alfaxalone Dosages and Timelines in Lizards
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Species
Dosage
(mg/kg)

Route
Induction
Time

Duration
of
Anesthes
ia

Recovery
Time

Key
Findings
&
Adverse
Effects

Green

Iguana

(Iguana

iguana)

5 IV

41.54 ±

27.69

seconds

Surgical

plane: 2-9

minutes

14.23 ±

4.15

minutes

Safe for

short-term

anesthesia;

no

significant

cardiorespi

ratory

effects.

Green

Iguana

(Iguana

iguana)

10 IM -
Light

sedation
-

Suitable for

examinatio

n and

venipunctu

re.

Green

Iguana

(Iguana

iguana)

20 IM -

Suitable for

minor

procedures

or

intubation

-

Green

Iguana

(Iguana

iguana)

30 IM -

Surgical

plane of

anesthesia

-

Higher

doses led

to deeper

and more

prolonged

anesthesia.
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Veiled

Chameleon

(Chamaele

o

calyptratus

)

5 IV - - -

Safe and

reliable for

short-term

anesthesia

and

intubation.

Bearded

Dragon

(Pogona

vitticeps)

15 IV - - -

Consistent

sedation

with

minimal

changes in

cardiac

function.

Monitor

Lizards

(Varanidae

) and

Dragon

Lizards

(Agamidae

)

5 (following

butorphano

l)

- - -
Smooth

recovery

Combinatio

n with an

opioid

provided

satisfactory

results.

Table 3: Alfaxalone Dosages and Timelines in Snakes
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Species
Dosage
(mg/kg)

Route
Induction
Time

Duration
of
Anesthes
ia

Recovery
Time

Key
Findings
&
Adverse
Effects

Jungle

Carpet

Python

(Morelia

spilota

cheynei)

10 IV
3.1 ± 0.8

minutes

Deep

anesthesia:

18.8 ± 4.7

minutes

36.7 ± 11.4

minutes

Suitable for

induction to

inhalation

anesthesia;

apnea

recorded in

2/10

snakes.

Ball Python

(Python

regius)

30 IM (caudal)
~10

minutes
- -

Successful

intubation.

Ball Python

(Python

regius)

20 IM (cranial)
7.2 ± 1.6

minutes

Significantl

y

lengthened

-

Cranial

injection

site

improved

efficacy;

apnea

occurred.

Amphibians
Table 4: Alfaxalone Dosages and Timelines in Amphibians
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Species

Dosage
(mg/kg or
concentr
ation)

Route

Induction
Time
(Recumb
ency)

Duration
of Effect

Recovery
Time

Key
Findings
&
Adverse
Effects

American

Bullfrog

(Lithobates

catesbeian

us)

10, 12, 15,

17.5
IM

15.4, 12.6,

12.3, 6.6

minutes

(median)

Immobilizat

ion, but

response

to noxious

stimuli

present

90, 68.5,

124.5, 115

minutes

(median)

Did not

provide

sufficient

analgesia.

American

Bullfrog

(Lithobates

catesbeian

us)

2 g/L Immersion -

No

immobilizat

ion or

anesthesia

-

Ineffective

via

immersion

at this

concentrati

on.

Sonoran

Desert

Toad

(Incilius

alvarius)

10 (ED99) IM

Most

recumbent

at 30

minutes

- -

Reduced

heart and

respiratory

rates for up

to 60

minutes;

transient

ventral

erythema.

Australian

Green Tree

Frog

(Litoria

caerulea)

30 IM -
25-90

minutes
-

Recommen

ded dose

for

sedation.

Various

Australian

Frogs

20 IM - Effective

sedation

- Bradypnea

occurred.

Methodological & Application
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(Litoria

spp.)

Oriental

Fire-bellied

Toad

(Bombina

orientalis)

200 mg/L Immersion -

Suitable for

short,

noninvasiv

e

procedures

-

Spanish

Ribbed

Newt

(Pleurodele

s waltl)

15-30 IM -

Loss of

escape

and

righting

reflex

-

Maintained

nociception

.

Mexican

Axolotl

(Ambystom

a

mexicanum

)

up to 5

mg/L

Immersion/

Irrigation
- ~1 hour

~15

minutes

Anesthesia

maintained

by

continuous

irrigation of

gills and

skin.

African

Clawed

Frog

(Xenopus

laevis)

18 IV, IM, IP -

Deep

sedation

for 1-3

hours (IV,

IM)

-

IV and IM

routes

most

effective.

African

Clawed

Frog

(Xenopus

laevis)

18 mg/L Immersion -

No proper

immobilizat

ion or

anesthesia

-

Ineffective

via

immersion.

Experimental Protocols
Protocol 1: Intramuscular (IM) Anesthesia in a Reptile
(e.g., Green Iguana)
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Objective: To induce sedation or anesthesia for minor procedures or endotracheal intubation.

Materials:

Alfaxalone (10 mg/mL formulation)

Appropriate size sterile syringes and needles

Monitoring equipment (Doppler for heart rate, capnograph, thermometer)

Heating source to maintain body temperature

Emergency drugs (e.g., epinephrine, doxapram)

Methodology:

Pre-anesthetic Preparation:

Fast the animal for 24 hours prior to anesthesia to reduce the risk of regurgitation.

Record baseline physiological parameters, including heart rate, respiratory rate, and body

temperature.

Ensure the ambient temperature is within the species' preferred optimal temperature zone.

Drug Administration:

Calculate the appropriate dose of alfaxalone based on the desired level of sedation (e.g.,

10-30 mg/kg for green iguanas).

Draw up the calculated volume of alfaxalone into a sterile syringe.

Inject the alfaxalone deep into a forelimb muscle. In snakes, the epaxial muscles are

preferred.

Anesthetic Monitoring:

Continuously monitor the animal for loss of righting reflex, muscle relaxation, and

response to stimuli.

Methodological & Application
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Monitor heart rate and respiratory rate every 5-15 minutes.

Monitor body temperature and provide supplemental heat as needed to prevent

hypothermia.

Procedure and Recovery:

Once the desired level of anesthesia is reached, perform the intended procedure (e.g.,

examination, radiography, intubation).

For recovery, place the animal in a quiet, dark, and warm environment.

Monitor the animal until it has fully recovered its righting reflex and is behaving normally.

Protocol 2: Intravenous (IV) Anesthesia in a Reptile (e.g.,
Chelonian)
Objective: To induce rapid anesthesia for endotracheal intubation and subsequent maintenance

with an inhalant anesthetic.

Materials:

Alfaxalone (10 mg/mL formulation)

Intravenous catheter or appropriate needle for venipuncture

Sterile saline for flushing

Inhalant anesthetic machine and appropriate endotracheal tubes

Comprehensive monitoring equipment

Methodology:

Pre-anesthetic Preparation:

As described in Protocol 1.

Methodological & Application
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Establish intravenous access. Common sites in chelonians include the jugular vein,

subcarapacial sinus, or brachial vein.

Drug Administration:

Administer alfaxalone at a dose of 5-10 mg/kg slowly over approximately 60 seconds.

Administer to effect, titrating the dose until the desired level of anesthesia is achieved.

Induction and Intubation:

Following administration, the animal will rapidly lose consciousness.

Once the jaw tone is relaxed, intubate the trachea with an appropriately sized

endotracheal tube.

Connect to an inhalant anesthetic circuit (e.g., isoflurane or sevoflurane) for maintenance

of anesthesia.

Anesthetic Monitoring and Recovery:

As described in Protocol 1, with the addition of monitoring end-tidal CO2.

Recovery will depend on the duration of inhalant anesthesia. Once the inhalant is

discontinued, recovery from alfaxalone is typically rapid.

Protocol 3: Immersion Anesthesia in an Amphibian (e.g.,
Axolotl)
Objective: To induce and maintain anesthesia for a surgical procedure.

Materials:

Alfaxalone (10 mg/mL formulation)

Dechlorinated water at the appropriate temperature for the species

Anesthetic bath container

Methodological & Application
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Recovery bath container with fresh, aerated dechlorinated water

System for continuous irrigation (e.g., syringe pump or gravity-fed drip line)

Monitoring equipment

Methodology:

Preparation of Anesthetic Bath:

Prepare an anesthetic bath with a starting concentration of alfaxalone (e.g., up to 5 mg/L

for an axolotl). The water should be buffered to a neutral pH if necessary.

Induction:

Place the amphibian in the anesthetic bath.

Monitor closely for signs of sedation, including loss of righting reflex and decreased

respiratory movements (gular and branchial).

Maintenance of Anesthesia:

Once sedated, the animal can be removed from the bath for the procedure.

Maintain anesthesia by continuously irrigating the gills and skin with the alfaxalone

solution.

The depth of anesthesia can be adjusted by altering the flow rate of the irrigation or by

applying small, undiluted drops of alfaxalone directly to the gills as needed.

Monitoring and Recovery:

Monitor heart rate and respiratory movements throughout the procedure.

For recovery, irrigate the gills and skin with fresh, aerated, dechlorinated water.

Place the animal in a recovery bath and monitor until normal behavior and respiratory

movements return. Recovery is typically rapid (within 15 minutes for axolotls).
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Important Considerations and Adverse Effects
Temperature: The metabolism of anesthetic drugs in ectothermic animals is highly dependent

on ambient temperature. Lower temperatures can prolong both induction and recovery times.

It is crucial to maintain the animal within its species-specific preferred optimal temperature

zone throughout the anesthetic period and recovery.

Analgesia: Alfaxalone provides little to no analgesia. For painful procedures, it should be

used in conjunction with appropriate analgesic drugs.

Respiratory Depression and Apnea: Dose-dependent respiratory depression is a potential

side effect of alfaxalone. Apnea may occur, especially with high doses or rapid intravenous

administration. Facilities for endotracheal intubation and intermittent positive pressure

ventilation should always be available.

Cardiovascular Effects: While generally considered to have minimal cardiovascular effects at

clinical doses, alfaxalone can cause hypotension, particularly when used with inhalant

anesthetics. In some species, such as the Horsfield's tortoise, combinations with other

agents like medetomidine have led to significant bradycardia.

Route of Administration: Intravenous administration provides the most rapid and controlled

induction. Intramuscular and subcutaneous routes are also effective but may require higher

doses and result in longer induction times. The large volumes required for IM or SC

administration in some species can be a limitation. Immersion is a viable option for some

amphibians but has been shown to be ineffective in others.

Combination Protocols: Alfaxalone is often used as part of a multimodal anesthetic protocol.

Combining it with sedatives (e.g., benzodiazepines, alpha-2 agonists) or opioids can improve

the quality of sedation and reduce the required dose of alfaxalone. However, such

combinations can also increase the risk of adverse effects.

Conclusion
Alfaxalone is a versatile and relatively safe anesthetic agent for use in a variety of reptile and

amphibian species. A thorough understanding of species-specific responses, appropriate

dosing, and the influence of environmental factors is essential for its successful and safe

application. The protocols and data presented here provide a foundation for researchers and
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clinicians to develop safe and effective anesthetic plans for these unique animals. As with any

anesthetic procedure, careful patient monitoring and preparation for potential complications are

paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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